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Introduction
5-Hydroxysophoranone, a prenylated flavonoid typically isolated from the roots of Sophora

flavescens and Sophora subprostrata, has emerged as a promising candidate for cancer

therapy. This class of compounds, including sophoranone and its derivatives, has

demonstrated significant cytotoxic and growth-inhibitory effects across a range of cancer cell

lines. The primary mechanisms of action involve the induction of apoptosis through

mitochondrial-dependent pathways and the arrest of the cell cycle. These application notes

provide a comprehensive overview of the anticancer properties of 5-Hydroxysophoranone,

detailed protocols for key experimental assays, and a summary of quantitative data to support

further research and development.

Anticancer Mechanisms of Action
5-Hydroxysophoranone and related sophoranones exert their anticancer effects through a

multi-faceted approach, primarily targeting apoptosis induction and cell cycle regulation.

Apoptosis Induction: Sophoranone has been shown to induce apoptosis in human leukemia

U937 cells by triggering the formation of Reactive Oxygen Species (ROS) and promoting the

opening of the mitochondrial permeability transition pore (mPTP)[1]. This leads to the release
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of cytochrome c from the mitochondria into the cytosol, a key event in the intrinsic apoptotic

pathway. The subsequent activation of a cascade of caspases ultimately leads to

programmed cell death.

Cell Cycle Arrest: Derivatives of related compounds, such as sophoridinol, have been

observed to cause cell cycle arrest at the G0/G1 phase[2]. This inhibition of cell cycle

progression prevents cancer cells from proliferating and contributes to the overall antitumor

effect.

Signaling Pathways
The anticancer activity of sophoranones involves the modulation of key signaling pathways that

regulate cell survival and death.

Mitochondrial Apoptosis Pathway
The induction of apoptosis by sophoranone is primarily mediated through the intrinsic, or

mitochondrial, pathway. An increase in intracellular ROS disrupts mitochondrial membrane

potential, leading to the opening of the mPTP and the release of pro-apoptotic factors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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